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Compound of Interest

Compound Name: Ortetamine, (S)-

Cat. No.: B12682682

For Immediate Release

Researchers and drug development professionals handling Ortetamine, (S)-, also known as 2-
Methylamphetamine, must adhere to stringent disposal procedures due to its classification as a
likely Schedule Il controlled substance. This guide provides essential safety and logistical
information to ensure compliance with U.S. Drug Enforcement Administration (DEA) regulations
and promote a safe laboratory environment.

Regulatory Status: Ortetamine as a Schedule Il
Controlled Substance

While "Ortetamine” is not explicitly listed on all DEA schedules, its synonym, 2-
Methylamphetamine, falls under the category of amphetamines, which are classified as
Schedule Il controlled substances.[1][2] This classification is reserved for substances with a
high potential for abuse, which can lead to severe psychological or physical dependence.
Therefore, the handling and disposal of Ortetamine must comply with the strict regulations
governing Schedule Il drugs.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Ortetamine, (S)-. Key safety information is summarized in the table below.
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Hazard Statement Precautionary Measures

o Avoid ingestion. Wash hands thoroughly after
Acute Toxicity (Oral) handl
andling.

_ _ o Wear protective gloves and clothing to prevent
Skin Corrosion/Irritation )
skin contact.

Serious Eye Damage/Eye Irritation Wear safety glasses or goggles.

B o ) Avoid breathing dust, fumes, gas, mist, vapors,
Specific target organ toxicity — single exposure _ _
or spray. Use only in a well-ventilated area.

(Respiratory tract irritation)

Step-by-Step Disposal Protocol for Ortetamine in a
Laboratory Setting

The primary and mandated method for disposing of expired, unwanted, or unused Ortetamine
is through a DEA-registered reverse distributor. This ensures that the controlled substance is
securely transported and destroyed in a compliant manner.

1. Segregation and Labeling:

o Clearly label the container of Ortetamine intended for disposal with "EXPIRED - TO BE
DISPOSED."

e Segregate the container from active stock within a securely locked, substantially constructed
cabinet or safe.[3] Schedule Il substances have the highest security requirements.[4]

2. Initiating Disposal with a Reverse Distributor:

o Contact your institution's Environmental Health and Safety (EHS) department to coordinate
with a DEA-approved reverse distributor.[5]

e Do not attempt to dispose of Ortetamine through standard laboratory waste streams, sinks,
or trash.

3. Documentation - DEA Form 222:
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e The transfer of a Schedule Il controlled substance like Ortetamine to a reverse distributor
requires the completion of DEA Form 222.[5]

e This form meticulously tracks the chain of custody of the substance from the registrant to the
reverse distributor.

4. Packaging and Transfer:

o Package the labeled Ortetamine container according to the instructions provided by your
EHS department and the reverse distributor.

o Ensure that the transfer is documented and witnessed in accordance with your institution's
policies and DEA regulations.

5. Record Keeping:

e Maintain all records of the disposal, including the completed DEA Form 222, for a minimum
of two years.[6] These records must be readily available for inspection by the DEA.

Disposal of Residual Amounts (Non-Recoverable
Waste)

For minute, non-recoverable amounts of Ortetamine remaining in a vial or on laboratory
equipment after a procedure, follow your institution's specific guidelines for the disposal of trace
chemical waste. This may involve rinsing the equipment and collecting the rinse aid as
hazardous waste. However, bulk or recoverable quantities must always be disposed of via a
reverse distributor.

Experimental Workflow for Ortetamine Disposal
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Caption: Workflow for the compliant disposal of Ortetamine.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and legal disposal of Ortetamine, thereby preventing its diversion and protecting both the
scientific community and the public.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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